7-ethoxy-3-N-(furan-2-ylmethyl)acridine-3,9-diamine

• IUPAC Name: 7-ethoxy-3-N-(furan-2-ylmethyl)acridine-3,9-diamine
• InChI: InChI=1S/C20H19N3O2/c1-2-24-14-6-8-18-17(11-14)20(21)16-7-5-13(10-19(16)23-18)22-12-15-4-3-9-25-15/h3-11,22H,2,12H2,1H3,(H2,21,23)
• InChI Key: PGNWQNJXXLPZEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C3=C(C=C(C=C3)NCC4=CC=CO4)N=C2C=C1)N
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

“7-ethoxy-3-N-(furan-2-ylmethyl)acridine-3,9-diamine” is a member of the class of aminoacridines. It is an acridin-9-amine substituted by [(furan-2-yl)methyl]amino and ethoxy groups at positions 3 and 7, respectively. It is known to be a lysine deficient protein kinase (WNK) signaling inhibitor.

Molecular Structure Analysis

The molecular formula of this compound is C20H19N3O2. The InChI representation of the molecule is InChI=1S/C20H19N3O2/c1-2-24-14-6-8-18-17 (11-14)20 (21)16-7-5-13 (10-19 (16)23-18)22-12-15-4-3-9-25-15/h3-11,22H,2,12H2,1H3, (H2,21,23). The Canonical SMILES representation is CCOC1=CC2=C (C3=C (C=C (C=C3)NCC4=CC=CO4)N=C2C=C1)N.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 333.4 g/mol. It has a XLogP3-AA value of 3.8, indicating its lipophilicity. It has 2 hydrogen bond donors and 5 hydrogen bond acceptors. The compound has 5 rotatable bonds. The topological polar surface area is 73.3 Ų. The heavy atom count is 25.

Scientific Research Applications

Graphene Nanofibers for Advanced Materials

• Electrospinning of Neat Graphene Nanofibers : Researchers have successfully electrospun neat graphene nanofibers by modulating the colossally extensional flow state of graphene oxide (GO) liquid crystals. . Their exceptional properties make them promising candidates for applications in advanced composites, electrodes, catalysts, sensors, and thermal management systems.

Functional Polymer Matrix Composites

• Enhancing Electrical Properties : GNF has emerged as a promising nanofiller for functional polymer matrix composites. . The incorporation of GNF improves electrical conductivity, mechanical strength, and thermal stability.

Mechanism of Action

Target of Action

The primary target of 7-Ethoxy-N3-(2-furanylmethyl)-3,9-acridinediamine, also known as GNF-Pf-3043, STOCK2S-26016, or WNK-IN-B, is the With No Lysine (WNK) kinases . WNK kinases are a distinct family of Serine/Threonine protein kinase with a unique arrangement of catalytic residues in the kinase domain .

Mode of Action

7-Ethoxy-N3-(2-furanylmethyl)-3,9-acridinediamine acts as a WNK signaling inhibitor . It inhibits the binding of WNK1 and WNK4 to SPAK (SPS1-related proline/alanine-rich kinase) and OSR1 (oxidative stress-responsive kinase 1), thereby preventing the phosphorylation of downstream transporters .

Biochemical Pathways

The compound affects the WNK-SPAK/OSR1 signaling pathway . This pathway is crucial for the regulation of cation-chloride-cotransporters (CCCs) that maintain ion homeostasis throughout the body, such as NKCC1 .

Result of Action

By inhibiting the WNK-SPAK/OSR1 signaling pathway, 7-Ethoxy-N3-(2-furanylmethyl)-3,9-acridinediamine impacts the regulation of ion homeostasis. This can lead to changes in cell volume and ion concentration, which can have various downstream effects .